bis(4-aminobutyl)(methyl)amine
Description
Bis(4-aminobutyl)(methyl)amine is a chemical compound with the molecular formula C9H23N3 and a molecular weight of 173.3 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for bis(4-aminobutyl)(methyl)amine is1S/C9H23N3/c1-12(8-4-2-6-10)9-5-3-7-11/h2-11H2,1H3 . This code represents the molecular structure of the compound. Unfortunately, a visual representation of the molecule is not available in the retrieved resources. Physical And Chemical Properties Analysis
Bis(4-aminobutyl)(methyl)amine has a predicted boiling point of 256.8±8.0 °C and a predicted density of 0.903±0.06 g/cm3 . Its pKa value is predicted to be 10.77±0.10 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for bis(4-aminobutyl)(methyl)amine involves the reaction of two molecules of 1,4-diaminobutane with one molecule of methyl iodide.", "Starting Materials": [ "1,4-diaminobutane", "methyl iodide" ], "Reaction": [ "Step 1: Dissolve 1,4-diaminobutane in anhydrous tetrahydrofuran (THF) and cool the solution to 0°C.", "Step 2: Slowly add methyl iodide to the solution while stirring at 0°C.", "Step 3: Allow the reaction mixture to warm to room temperature and stir for 24 hours.", "Step 4: Remove the solvent under reduced pressure and purify the product by recrystallization from ethanol." ] } | |
CAS RN |
127171-38-4 |
Product Name |
bis(4-aminobutyl)(methyl)amine |
Molecular Formula |
C9H23N3 |
Molecular Weight |
173.3 |
Purity |
95 |
Origin of Product |
United States |
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